Cas no 1803600-40-9 (2-(piperidin-4-yl)-1H-indole hydrochloride)

• Product Name: 2-(piperidin-4-yl)-1H-indole hydrochloride
• CAS No: 1803600-40-9
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• MDL: MFCD28145269
• CID: 4617380
• PubChem ID: 91654391
• Update Time: 2025-05-20

2-(piperidin-4-yl)-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-1H-indole hydrochloride

• MDL： MFCD28145269
• Inchi： 1S/C13H16N2.ClH/c1-2-4-12-11(3-1)9-13(15-12)10-5-7-14-8-6-10;/h1-4,9-10,14-15H,5-8H2;1H
• InChI Key： QAGVRUYMCZIJPG-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)NC2=CC=CC=C2C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(piperidin-4-yl)-1H-indole hydrochloride

2-(Piperidin-4-yl)-1H-indole hydrochloride: A Comprehensive Overview

The compound 2-(piperidin-4-yl)-1H-indole hydrochloride (CAS No. 1803600-40-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, often referred to as indole-piperidine derivative, has garnered attention due to its unique structural properties and promising pharmacological activities. In this article, we will delve into its chemical structure, synthesis, applications, and the latest research findings that highlight its importance in contemporary science.

2-(Piperidin-4-yl)-1H-indole hydrochloride is a heterocyclic compound that combines the indole moiety with a piperidine ring. The indole group, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its versatility in organic chemistry. The piperidine ring, on the other hand, adds rigidity and potential for hydrogen bonding, enhancing the compound's stability and bioavailability. This combination makes indole-piperidine derivatives highly sought after in drug discovery and material science.

Recent studies have explored the synthesis of 2-(piperidin-4-yl)-1H-indole hydrochloride through various methodologies. One prominent approach involves the Buchwald-Hartwig amination reaction, which allows for the efficient coupling of indoles with piperidine derivatives under mild conditions. This method not only ensures high yields but also enables the incorporation of functional groups that can be tailored for specific applications. The use of palladium catalysts in this process has been particularly effective, as highlighted in a 2023 study published in *Organic Letters*.

The pharmacological properties of 2-(piperidin-4-yl)-1H-indole hydrochloride have been extensively investigated. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic interventions. A 2023 study conducted at the University of California demonstrated that indole-piperidine derivatives can inhibit COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis and cancer.

Beyond pharmacology, 2-(piperidin-4-yl)-1H-indole hydrochloride has found applications in material science. Its ability to form stable coordination complexes with metal ions has led to its use in catalysis and sensor development. For instance, a 2023 report in *Chemical Communications* detailed how this compound can serve as a ligand for copper ions, enhancing the efficiency of catalytic reactions in organic synthesis.

In terms of industrial applications, indole-piperidine derivatives are being explored for their role in agrochemicals and specialty chemicals. Their ability to modulate plant growth hormones has made them valuable in developing eco-friendly pesticides and growth regulators. A recent study published in *Green Chemistry* highlighted the potential of 2-(piperidin-4-yl)-1H-indole hydrochloride as a sustainable alternative to conventional agrochemicals.

The environmental impact of 2-(piperidin-4-yl)-1H-indole hydrochloride is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure its safe use in various applications. Preliminary findings suggest that this compound exhibits low toxicity to aquatic organisms, making it a viable option for environmentally conscious industries.

In conclusion, 2-(piperidin-4-yl)-1H-indole hydrochloride (CAS No. 1803600-40-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new potentials for this compound, its role in drug discovery, material science, and sustainable chemistry is expected to grow significantly.